Cas no 1187190-69-7 (6-chloro-4-methoxypyridine-3-carbonitrile)

• Product Name: 6-chloro-4-methoxypyridine-3-carbonitrile
• CAS No: 1187190-69-7
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD16250655
• CID: 1025947
• PubChem ID: 54758841
• Update Time: 2025-05-21

6-chloro-4-methoxypyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-methoxynicotinonitrile
• 6-Chloro-4-methoxypyridine-3-carbonitrile
• 6-Chloro-4-methoxy-nicotinonitrile
• ANW-55021
• CTK8B6948
• QC-6477
• QGEATODEGYRNCA-UHFFFAOYSA-N
• 2-Chloro-5-cyano-4-methoxypyridine
• BBL102168
• 3084AA
• STL555967
• RP10445
• FCH1124148
• AM803016
• OR303813
• AX8222368
• AB0047269
• ST24045294
• BB 0261299
• 3
• 1187190-69-7
• J-518571
• CS-0038037
• SCHEMBL286435
• DTXSID50716568
• MFCD16250655
• DB-359459
• AKOS015892173
• FF-0744
• SB31089
• AC-27979
• 6-chloro-4-methoxypyridine-3-carbonitrile

• MDL： MFCD16250655
• Inchi： 1S/C7H5ClN2O/c1-11-6-2-7(8)10-4-5(6)3-9/h2,4H,1H3
• InChI Key： QGEATODEGYRNCA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C#N)C=N1)OC

Computed Properties

• Exact Mass: 168.009
• Monoisotopic Mass: 168.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9
• XLogP3: 1.5

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

6-chloro-4-methoxypyridine-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 6-chloro-4-methoxypyridine-3-carbonitrile

6-Chloro-4-Methoxypyridine-3-Carbonitrile: A Comprehensive Overview

The compound 6-chloro-4-methoxypyridine-3-carbonitrile (CAS No. 1187190-69-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound, characterized by its pyridine ring structure, has garnered attention due to its unique chemical properties and potential for use in advanced materials, pharmaceuticals, and agrochemicals. Recent studies have highlighted its role in the development of novel organic semiconductors and bioactive molecules, making it a subject of intense research interest.

The molecular structure of 6-chloro-4-methoxypyridine-3-carbonitrile consists of a pyridine ring substituted with three distinct functional groups: a chlorine atom at position 6, a methoxy group at position 4, and a cyano group at position 3. These substituents impart the molecule with unique electronic and steric properties, which are crucial for its applications in various chemical systems. The chlorine atom introduces electron-withdrawing effects, while the methoxy group provides electron-donating characteristics. The cyano group further enhances the molecule's reactivity and stability, making it a versatile building block for chemical synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-chloro-4-methoxypyridine-3-carbonitrile through multi-step reactions involving nucleophilic aromatic substitution and cyanation processes. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, the use of transition metal catalysts such as palladium(II) complexes has been reported to significantly enhance the reaction efficiency in certain synthetic pathways.

In terms of applications, 6-chloro-4-methoxypyridine-3-carbonitrile has shown promise in the development of advanced materials for electronic devices. Its ability to form stable π-conjugated systems makes it an ideal candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can improve the charge transport properties of the resulting materials, leading to enhanced device performance.

The compound has also been investigated for its potential as a bioactive molecule in pharmaceutical research. Due to its unique structure, 6-chloro-4-methoxypyridine-3-carbonitrile exhibits selective binding affinity towards certain biological targets, such as enzymes and receptors. This property makes it a valuable lead compound for drug discovery programs targeting various diseases, including cancer and inflammation. Researchers have reported encouraging results from preliminary in vitro studies, suggesting that this compound could serve as a foundation for developing novel therapeutic agents.

In addition to its applications in electronics and pharmaceuticals, 6-chloro-4-methoxypyridine-3-carbonitrile has been explored for use in agrochemicals. Its ability to interact with plant pathogens and pests has led to investigations into its potential as a fungicide or insecticide. Recent studies have focused on optimizing its bioavailability and stability under environmental conditions to ensure effective pest control while minimizing adverse environmental impacts.

The synthesis and characterization of 6-chloro-4-methoxypyridine-3-carbonitrile have been extensively documented in recent scientific literature. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm the molecular structure and purity of this compound. These studies have provided valuable insights into its physical properties, such as melting point, solubility, and thermal stability.

Furthermore, computational chemistry approaches have been utilized to predict the electronic properties and reactivity of 6-chloro-4-methoxypyridine-3-carbonitrile. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-electron delocalization across the pyridine ring, which contributes to its high chemical stability and reactivity. These computational studies have also provided valuable guidance for designing new derivatives with enhanced functional properties.

In conclusion, 6-chloro-4-methoxypyridine-3-carbonitrile is a versatile organic compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable building block for synthesizing advanced materials, bioactive molecules, and agrochemicals. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.